![molecular formula C12H17NO3 B3143769 tert-Butyl 3-amino-5-methoxybenzoate CAS No. 535972-79-3](/img/structure/B3143769.png)
tert-Butyl 3-amino-5-methoxybenzoate
Overview
Description
“tert-Butyl 3-amino-5-methoxybenzoate” is a chemical compound that can be used for pharmaceutical testing . It is available for purchase from various chemical suppliers .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a related compound, “3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine”, was synthesized in an efficient one-pot two-step process. This process involved a solvent-free condensation/reduction reaction sequence starting from “3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine” and "p-methoxybenzaldehyde" .Scientific Research Applications
Tert-Butyl 3-amino-5-methoxybenzoate has been used in a variety of scientific research applications. It has been used as a reagent for organic synthesis, as a catalyst for chemical reactions, and as a ligand for binding to metal ions. This compound has also been used in the synthesis of new compounds, such as 5-methoxybenzyl esters, and in the synthesis of pharmaceuticals and other drugs.
Mechanism of Action
Target of Action
Tert-Butyl 3-amino-5-methoxybenzoate is a complex organic compoundIt’s known that compounds with similar structures often interact with proteins or enzymes in the body, altering their function .
Mode of Action
For instance, it might participate in addition reactions with a wide variety of organic and inorganic compounds .
Biochemical Pathways
Similar compounds have been used in the synthesis of dipeptides, indicating that it may play a role in protein synthesis or modification .
Result of Action
Similar compounds have been used in peptide synthesis, suggesting that it may have a role in protein synthesis or modification .
Advantages and Limitations for Lab Experiments
Tert-Butyl 3-amino-5-methoxybenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive and easily accessible, allowing for economical experiments. It is also relatively stable, making it suitable for use in a variety of laboratory settings. Additionally, this compound is non-toxic and has low reactivity, making it safe to use in experiments.
However, there are also some limitations to using this compound in laboratory experiments. It is not soluble in water, making it difficult to use in experiments that require aqueous solutions. Additionally, this compound is not very stable in the presence of light and is easily oxidized, which can limit its use in certain types of experiments.
Future Directions
Tert-Butyl 3-amino-5-methoxybenzoate has a wide range of potential applications in the future. It could be used as a reagent for organic synthesis, as a catalyst for chemical reactions, and as a ligand for binding to metal ions. Additionally, this compound could be used in the synthesis of new compounds, such as 5-methoxybenzyl esters, and in the synthesis of pharmaceuticals and other drugs. Furthermore, this compound could be used to study the biochemical and physiological effects of aminobenzoate esters on the body, as well as to study the absorption of nutrients and drugs in the body. Finally, this compound could be used to study the effects of light and oxidation on its stability, as well as to study the effects of its reactivity in different laboratory settings.
properties
IUPAC Name |
tert-butyl 3-amino-5-methoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)8-5-9(13)7-10(6-8)15-4/h5-7H,13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLWZAYMLLGEZTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=CC(=C1)OC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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